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Applications & Market Overview

Isononanol (INA) is a versatile C9 alcohol primarily used in the chemical industry. The following table

summarizes its core applications and the factors influencing its market growth.

Aspect Description

Primary Use Production of plasticizers, especially DINP (Diisononyl Phphthalate) and DINA
(Diisononyl Adipate), which impart flexibility to PVC products [1] [2].

Other
Applications

Used in lubricants, coatings, surfactants & detergents, and personal care
products [3].

Key End-Use
Industries

Construction (largest end-user), Automotive, Textiles, and Personal Care &
Cosmetics [3].

Major Growth
Driver

Expansion of the global PVC industry, particularly in the Asia-Pacific region [1]

[3].

Key Market Trend Shift towards non-phthalate plasticizers (e.g., DINCH, DINA) due to regulatory

and consumer preferences [2] [3].
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The primary industrial route for INA production is the hydroformylation of diisobutylene (DIB). Recent

research focuses on developing more efficient and sustainable heterogeneous catalysts.

The diagram below illustrates the workflow for creating and testing a novel cobalt-based catalyst for INA

production, as described in a recent study [4].
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Start: Catalyst Synthesis

Ligand Preparation:
Synthesize 3v-PPh3 ligand

from 4-bromostyrene and PCl₃

Polymerization:
Mix Co(acac)₂ precursor

with ligands and DVB
Add initiator (AIBN)

Solvothermal Reaction:
Heat at 110°C for 24h

in THF solvent

Product Formation:
Dry to obtain solid

Co@POPs catalyst

Catalyst Evaluation

Reaction Setup:
Load catalyst, DIB,
and toluene solvent

into autoclave

Hydroformylation:
Pressurize with CO/H₂ (syngas)

Heat to reaction temperature
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Heat to reaction temperature
Stir for set duration

Analysis:
Measure conversion of DIB

and yield of isononanal/isononanol

Recycling Test:
Filter and reuse catalyst

for multiple cycles

Repeat cycle

Click to download full resolution via product page

Experimental workflow for Co@POPs catalyst synthesis and testing in diisobutylene hydroformylation [4]

Catalyst Synthesis Procedure [4]:

Ligand Preparation: A phosphine-containing ligand (3v-PPh3) is first synthesized by reacting 4-

bromostyrene with magnesium to form a Grignard reagent, followed by reaction with PCl₃.
Co-polymerization: The catalyst is prepared via a solvothermal method. Cobalt acetylacetonate

(Co(acac)₂ is dissolved in tetrahydrofuran (THF). The 3v-PPh3 ligand and divinylbenzene (DVB) are
added as co-monomers, with azodiisobutyronitrile (AIBN) as a polymerization initiator.

Reaction and Drying: The mixture is heated at 110°C for 24 hours to form a porous organic polymer
(POP) embedded with cobalt sites. The solid catalyst (e.g., Co@POPs-PPh3&DVB) is obtained after

vacuum drying.

Catalytic Performance Evaluation [4]:

Reaction Setup: The hydroformylation reaction is performed in a high-pressure autoclave reactor. A

typical test uses the Co@POPs catalyst, diisobutylene (DIB), and toluene as a solvent.
Reaction Conditions: The reactor is pressurized with syngas (CO and H₂) and heated to the target

temperature with continuous stirring.
Analysis and Recycling: After the reaction, the products (isononanal and isononanol) are analyzed

to determine yield and selectivity. The solid catalyst can be filtered, recovered, and tested over
multiple cycles to assess its stability.
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Quantitative market data provides insight into the commercial significance of isononanol. Note that different

reports may use varying base years and methodologies, leading to differing estimates.

Market Aspect Data / Forecast Source & Context

Market Size
(2024)

~USD 2.1 Billion [2] Base year for projection to 2032.

Market Size
(2024)

USD 1.81 Billion [3] Base year for projection to 2032.

Projected CAGR ~5.8% (2025-2032) [2] Leading to a market volume of USD 2.89

Billion by 2032 [3].

Regional Market
Share

Asia-Pacific: Largest share (42.63%

in 2024) [3]

Driven by construction and plasticizer

demand.

Regional Growth Europe: Fastest projected CAGR of

6.8% (2025-2032) [3]

Research Limitations & Alternatives

The search results could not provide information on the role of isononanol or its derivatives in biological

signaling pathways or direct drug development. The term "signaling pathway" in one result [5] was unrelated

to INA's chemical applications.

Refine Your Search: For pharmacological context, search specifically for "isononanoate" (the ester
form) in cosmetic and dermatological applications, as Isononyl Isononanoate is a common

emollient [6].
Consult Specialized Databases: Technical information on synthesis is best found in patent
databases (e.g., Google Patents) [7] and peer-reviewed chemistry journals [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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